Cas no 80018-23-1 ((6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one)
![(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one structure](https://www.kuujia.com/scimg/cas/80018-23-1x500.png)
80018-23-1 structure
Product name:(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one Chemical and Physical Properties
Names and Identifiers
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- (6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
- (6E)-6-[(2-bromophenyl)-(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
- 80018-23-1
- Phenol, 2-((2-bromophenyl)(butylimino)methyl)-4-chloro-
- 2-((2-Bromophenyl)(butylimino)methyl)-4-chlorophenol
- 2-(Butylimino-(2-bromophenyl)methyl)-4-chlorophenol
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- Inchi: InChI=1S/C17H17BrClNO/c1-2-3-10-20-17(13-6-4-5-7-15(13)18)14-11-12(19)8-9-16(14)21/h4-9,11,21H,2-3,10H2,1H3
- InChI Key: OAJNGLMFCYOFHO-UHFFFAOYSA-N
- SMILES: CCCCN=C(C1=CC=CC=C1Br)C2=C(C=CC(=C2)Cl)O
Computed Properties
- Exact Mass: 365.01820g/mol
- Monoisotopic Mass: 365.01820g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.6Ų
- XLogP3: 5.6
(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one Related Literature
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J. T. A. Gilmour,N. Gaston Phys. Chem. Chem. Phys., 2020,22, 4051-4058
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Thu Trang Do,Kira Rundel,Qinying Gu,Eliot Gann,Sergei Manzhos,Krishna Feron,John Bell,Christopher R. McNeill,Prashant Sonar New J. Chem., 2017,41, 2899-2909
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J. F. Galisteo-López,M. Ibisate,A. Muñoz,C. López J. Mater. Chem. C, 2015,3, 3999-4006
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
80018-23-1 ((6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one) Related Products
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